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Compound of Interest

Compound Name: Progesterone-13c2

Cat. No.: B15141739

Progesterone-13c2: A Technical Guide for
Researchers

Progesterone-13c2 is a stable, isotopically labeled version of progesterone, a critical steroid
hormone involved in the regulation of the menstrual cycle and pregnancy.[1] This guide
provides an in-depth overview of its physical and chemical properties, experimental protocols,
and biological signaling pathways for researchers, scientists, and drug development
professionals. The inclusion of carbon-13 isotopes makes Progesterone-13c2 an invaluable
tool in metabolic studies and as an internal standard for quantitative analysis by mass
spectrometry.[2]

Core Physical and Chemical Properties

Progesterone-13c2 shares most of its physicochemical properties with its unlabeled
counterpart, with the primary difference being its molecular weight due to the two incorporated
13C atoms.

General Properties
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Property Value Source
Appearance White to off-white solid powder  [1]
Chemical Purity =298% [2]
Store at room temperature
away from light and moisture.
For long-term storage of
Storage Temperature ) [11[2]
solutions, -20°C for up to one
month or -80°C for up to six
months is recommended.
N Stable in air, but sensitive to
Stability _ [31[4]
light.
Property Value Source
Molecular Formula C1913C2H3002 [1][5]
Molecular Weight 316.45 g/mol [21516171181191
CAS Number 82938-07-6 [LI[2][5116]1 7181191
Unlabeled CAS Number 57-83-0 [11[2117]
Exact Mass 316.23 g/mol [6]
CC([C@H1CC[C@@]2([H])
SMILES [C@]3([H])CCC4=[13CH]-- [5]
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Solvent Solubility Information Source
DMSO 10 mM [5]

Ethanol Soluble [10][11]
Acetone Soluble [10][11]
Dioxane Soluble [10][11]
Water Insoluble [3][4][10][11]

Note: For unlabeled progesterone, the melting point is reported to be between 121°C and
131°C.[3][4][12][13][14] A similar isotopically labeled compound, Progesterone-2,3,4-13C3, has
a reported melting point of 128-132°C.[15] It is expected that the melting point of
Progesterone-13c2 is within a similar range.

Spectroscopic Data

While specific spectra for Progesterone-13c2 are not readily available, the expected
characteristics based on its structure are as follows:

e Mass Spectrometry (MS): In a mass spectrum, the molecular ion peak for Progesterone-
13c2 will appear at an m/z that is 2 units higher than that of unlabeled progesterone due to
the two 13C atoms. This distinct mass shift allows for its use as an internal standard in
guantitative MS-based assays.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: In a 3C NMR spectrum, the signals
corresponding to the two 13C-labeled carbon atoms (at positions 3 and 4) will be significantly
enhanced, confirming the location of the isotopic labels.[2] The *H NMR spectrum is not
expected to be significantly different from that of unlabeled progesterone.

Experimental Protocols
Preparation of Stock Solutions

A common application of Progesterone-13c2 is as an internal standard in analytical methods.
The following is a general protocol for the preparation of a stock solution.
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Workflow: Stock Solution Preparation

Weigh Progesterone-13c2

Dissolve in appropriate solvent (e.g., DMSO)

Vortex to ensure complete dissolution

Aliguot into smaller volumes

Store at -20°C or -80°C

Click to download full resolution via product page
Caption: General workflow for preparing a Progesterone-13c2 stock solution.
Detailed Steps:

* Weighing the Compound: Accurately weigh the required amount of Progesterone-13c2 solid
using an analytical balance.

« Dissolution: In a fume hood, add the appropriate volume of a suitable solvent (e.g., DMSO)
to the solid to achieve the desired stock concentration.[5]

+ Ensuring Complete Dissolution: Vortex the solution thoroughly to ensure the compound is
completely dissolved. Gentle warming may be applied if necessary, but care should be taken
to avoid degradation.
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 Aliquoting: To prevent multiple freeze-thaw cycles that could lead to degradation, aliquot the
stock solution into smaller, single-use volumes.[1]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-
term storage (up to 6 months).[1][8][9]

Use in Cell Culture Experiments

Progesterone exerts biological effects by binding to progesterone receptors. The following is a
generalized protocol for treating cells in culture with progesterone.

o Cell Seeding: Plate cells at the desired density in a suitable culture vessel and allow them to
adhere and grow.

o Preparation of Working Solution: Dilute the Progesterone-13c2 stock solution to the final
desired concentration using sterile cell culture medium. It is important to ensure the final
concentration of the solvent (e.g., DMSO) is not toxic to the cells.

o Cell Treatment: Remove the existing medium from the cells and replace it with the medium
containing Progesterone-13c2.

 Incubation: Incubate the cells for the desired period to allow for the biological effects to
occur.

o Downstream Analysis: Following incubation, cells can be harvested for various downstream
analyses, such as quantitative PCR (qPCR) to assess gene expression changes, Western
blotting to analyze protein levels, or other functional assays.

Progesterone Signaling Pathways

Progesterone exerts its biological effects through both classical and non-classical signaling
pathways.[16][17]

» Classical (Genomic) Pathway: Progesterone diffuses across the cell membrane and binds to
the nuclear progesterone receptor (nPR).[18][19] This ligand-receptor complex then
translocates to the nucleus, where it binds to progesterone response elements (PRES) on
the DNA, leading to the regulation of target gene transcription.[20]
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» Non-Classical (Non-Genomic) Pathway: Progesterone can also bind to membrane-
associated progesterone receptors (mPRS), initiating rapid signaling cascades within the
cytoplasm.[16][20] These pathways often involve the activation of protein kinases such as
MAPK and PI3K/Akt, which can in turn modulate cellular processes and influence the activity

of nuclear transcription factors.[16][20]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. medchemexpress.com [medchemexpress.com]

. Progesterone | C21H3002 | CID 5994 - PubChem [pubchem.ncbi.nlm.nih.gov]

. PROGESTERONE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

. Progesterone-13C2 - Immunomart [immunomart.org]

. Progesterone-13c2 | C21H3002 | CID 163196495 - PubChem [pubchem.ncbi.nlm.nih.gov]
. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]

. Progesterone-13C2 Datasheet DC Chemicals [dcchemicals.com]

°

. Progesterone-13C2|CAS 82938-07-6|DC Chemicals [dcchemicals.com]
e 10. selleckchem.com [selleckchem.com]

e 11. accessdata.fda.gov [accessdata.fda.gov]

e 12. Progesterone - Wikipedia [en.wikipedia.org]

o 13. Progesterone, 98%, Thermo Scientific Chemicals 5 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

e 14, Table 1, Properties of Progesterone - 15th Report on Carcinogens - NCBI Bookshelf
[ncbi.nim.nih.gov]

e 15. Progesterone-2,3,4-13C3 13C 99atom , 98 CP 327048-87-3 [sigmaaldrich.com]
» 16. Frontiers | Progesterone Signaling Mechanisms in Brain and Behavior [frontiersin.org]

e 17. Progesterone Signaling Mechanisms in Brain and Behavior - PMC
[pmc.ncbi.nlm.nih.gov]

e 18. Progesterone Receptor Signaling Mechanisms - PubMed [pubmed.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15141739?utm_src=pdf-body-img
https://www.benchchem.com/product/b15141739?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/progesterone-13c2.html
https://isotope.com/progesterone-3-4-13c2-clm-457-group
https://pubchem.ncbi.nlm.nih.gov/compound/Progesterone
https://cameochemicals.noaa.gov/chemical/20955
https://immunomart.org/product/progesterone-13c2/
https://pubchem.ncbi.nlm.nih.gov/compound/163196495
https://isotope-science.alfa-chemistry.com/product/progesterone-13c2-cas-82938-07-6-582512.html
https://www.dcchemicals.com/product_show-progesterone-13c2.html?datasheet=datasheet
https://www.dcchemicals.com/product_show-progesterone-13c2.html
https://www.selleckchem.com/datasheet/Progesterone(Prometrium)-S170501-DataSheet.html
https://www.accessdata.fda.gov/drugsatfda_docs/label/2007/017362s104lbl.pdf
https://en.wikipedia.org/wiki/Progesterone
https://www.fishersci.com/shop/products/progesterone-98-thermo-scientific/AC225650050
https://www.fishersci.com/shop/products/progesterone-98-thermo-scientific/AC225650050
https://www.ncbi.nlm.nih.gov/books/NBK590824/table/progesterone_t01/?report=objectonly
https://www.ncbi.nlm.nih.gov/books/NBK590824/table/progesterone_t01/?report=objectonly
https://www.sigmaaldrich.com/US/en/product/aldrich/737143
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2012.00007/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC3355960/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3355960/
https://pubmed.ncbi.nlm.nih.gov/27380738/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141739?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 19. progesterone receptor signaling pathway Gene Ontology Term (G0O:0050847)
[informatics.jax.org]

e 20. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [Physical and chemical properties of Progesterone-
13c2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15141739#physical-and-chemical-properties-of-
progesterone-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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